Cas no 660861-64-3 (Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)-)

Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)- structure
660861-64-3 structure
Product Name:Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)-
CAS No:660861-64-3
MF:C17H19N
MW:237.339464426041
CID:1702590
Update Time:2024-08-31

Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-, (1R)-
    • Inchi: 1S/C17H19N/c1-12-6-5-7-13(2)16(12)17-15-9-4-3-8-14(15)10-11-18-17/h3-9,17-18H,10-11H2,1-2H3/t17-/m1/s1
    • InChI Key: MTMIMDHBGRTXBR-QGZVFWFLSA-N
    • SMILES: [C@H]1(C2=C(C)C=CC=C2C)C2=C(C=CC=C2)CCN1

Computed Properties

  • Exact Mass: 237.15187

Experimental Properties

  • Density: 1.036±0.06 g/cm3(Predicted)
  • Boiling Point: 374.3±11.0 °C(Predicted)
  • PSA: 12.03
  • pka: 8.92±0.40(Predicted)
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